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Abstract

9-Oxoheptadecanedioic acid (CAS 1502-36-9) is a long-chain dicarboxylic acid with a ketone
functional group. While its primary documented application is as a precursor in the synthesis of
Civetone, a macrocyclic ketone used in perfumery and for protein labeling, its broader
biological significance and potential therapeutic applications remain largely unexplored. This
technical guide synthesizes the currently available information on 9-oxoheptadecanedioic
acid, including its chemical and physical properties. Due to the limited specific data on its
biological activity, this paper also discusses the general characteristics of dicarboxylic acids to
provide a contextual framework for future research and development.

Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of 9-
Oxoheptadecanedioic acid. The following table summarizes the available information.
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Property Value Source
CAS Number 1502-36-9 N/A
Molecular Formula C17H3005 [1][2]
Molecular Weight 314.42 g/mol [11[2]
Appearance Solid (predicted) N/A
pKa (predicted) 4.47 £0.10 N/A

Synthesis

A detailed, publicly available experimental protocol for the synthesis of 9-
Oxoheptadecanedioic acid is scarce. However, a patented method for the preparation of a
related compound, octadecanedioic acid, suggests a possible synthetic route. This involves the
McMurry coupling of methyl 9-oxononanoate, followed by hydrogenation and hydrolysis.

A generalized workflow for a potential synthesis is presented below.

Starting Material McMurry Coupling Intermediate Processing Final Product

(VEH YRR NG ER LI —> MICNAVEh R =G Ty Releln e Ch R liTe] ) [{l — Palladium-carbon catalyzed hydrogenation —»| Hydrolysis | ——3> JEEOXGIIET I o[l Ll [fo]{oR=ells ]

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 9-Oxoheptadecanedioic acid.

Biological Activity and Potential Applications

Direct research on the biological activity of 9-Oxoheptadecanedioic acid is limited. However,
some commercial sources suggest potential antimicrobial properties and a role in enhancing
the skin barrier. The broader class of dicarboxylic acids has been investigated for various

biological effects.
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General Biological Roles of Dicarboxylic Acids

Dicarboxylic acids are involved in various metabolic processes. Under conditions where fatty
acid B-oxidation is impaired, w-oxidation can become a significant pathway, leading to the
formation of dicarboxylic acids. Some dicarboxylic acids, such as sebacic acid, have been
investigated for their potential to improve glycemic control in type 2 diabetes by enhancing
insulin sensitivity and reducing hepatic gluconeogenesis.

Potential Signaling Pathways

Given the lack of specific studies on 9-Oxoheptadecanedioic acid, a hypothetical signaling
pathway can be inferred from related oxo-fatty acids. For instance, other 9-oxo fatty acids have
been shown to interact with peroxisome proliferator-activated receptors (PPARS), which are key
regulators of lipid metabolism and inflammation.

9-Oxoheptadecanedioic acid

(or similar oxo-fatty acid)

Binding and Activation

Peroxisome Proliferator-Activated Receptor
(PPARO0)

Target Gene Expression
(e.g., genes for fatty acid oxidation)

Metabolic Effects
(e.g., decreased triglyceride accumulation)
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Caption: Hypothetical signaling pathway for an oxo-fatty acid via PPARa activation.

Pharmacokinetics and Toxicology
Pharmacokinetics

Specific pharmacokinetic data for 9-Oxoheptadecanedioic acid is not available. Generally, the
pharmacokinetics of dicarboxylic acids are influenced by their chain length. Medium-chain
dicarboxylic acids are typically water-soluble and can be metabolized through [3-oxidation.
Their excretion can occur via the urine, with some undergoing active secretion or reabsorption
in the kidneys.

Toxicology

There is no specific toxicological data for 9-Oxoheptadecanedioic acid. For dicarboxylic acids
in general, toxicity varies. Some, like succinic and adipic acid, may be harmful if inhaled,
swallowed, or absorbed through the skin. However, many dicarboxylic acids are considered to
have low acute toxicity.

Toxicological Endpoint Value Species
Acute Oral Toxicity (LD50) Data not available N/A
Dermal Irritation Data not available N/A
Ocular Irritation Data not available N/A
Mutagenicity Data not available N/A

Experimental Protocols

Detailed and validated experimental protocols specifically for 9-Oxoheptadecanedioic acid
are not readily found in the scientific literature. Researchers interested in studying this
compound would need to adapt general protocols for fatty acid analysis.
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Hypothetical Experimental Workflow for In Vitro
Bioactivity Screening

The following diagram outlines a general workflow for screening the bioactivity of 9-
Oxoheptadecanedioic acid in a cell-based assay.

Preparation

Cell Culture Prepare stock solution of
(e.g., hepatocytes, macrophages) 9-Oxoheptadecanedioic acid

I reatment

Treat cells with varying
concentrations of the compound

Bioactivity Assay
(e.g., ELISA for cytokine secretion,
gPCR for gene expression)

Cytotoxicity Assay
(e.g., MTT, LDH)

Data Analysis and
Interpretation
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Caption: General experimental workflow for in vitro bioactivity screening.

Conclusion and Future Directions

9-Oxoheptadecanedioic acid is a molecule with a defined role in chemical synthesis but with
underexplored biological potential. The lack of comprehensive studies on its mechanism of
action, pharmacokinetics, and safety profile presents a significant knowledge gap. Future

research should focus on:
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» Developing and publishing a standardized synthesis protocol.

e Conducting in vitro and in vivo studies to elucidate its biological activities. This could include
screening for antimicrobial, anti-inflammatory, and metabolic effects.

 Investigating its mechanism of action, including potential interactions with nuclear receptors
like PPARS.

o Performing comprehensive pharmacokinetic and toxicological studies to establish a safety
profile.

Addressing these research areas will be crucial for determining the potential of 9-
Oxoheptadecanedioic acid as a therapeutic agent or a valuable tool in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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